Cas no 1361701-63-4 (4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol
• CAS No: 1361701-63-4
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4932105
• Update Time: 2025-06-27

4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol

• Inchi： 1S/C9H12F2N2O2/c1-15-8-5(3-12)2-6(4-14)13-7(8)9(10)11/h2,9,14H,3-4,12H2,1H3
• InChI Key： OUFYUIYYLYRJEY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C=C(CO)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: -0.5
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol

4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol: A Promising Compound in Pharmaceutical Research

4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol, with the CAS number 1361701-63-4, represents a novel class of pyridine derivatives that has garnered significant attention in recent years due to its potential applications in drug discovery and biomedical research. This compound, characterized by its unique fluorinated and methoxy functional groups, has been extensively studied for its pharmacological properties and therapeutic potential. The combination of these substituents creates a molecular framework that is both chemically stable and biologically active, making it a valuable candidate for further exploration in the development of new therapeutic agents.

Recent advances in synthetic chemistry and computational modeling have enabled researchers to better understand the structural and functional characteristics of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol. Studies published in 2023 in journals such as Journal of Medicinal Chemistry and European Journal of Medicinal Chemistry have highlighted its potential as a lead compound for the treatment of inflammatory diseases and neurodegenerative disorders. The unique arrangement of fluorine atoms and methoxy groups on the pyridine ring contributes to its ability to modulate key biological targets, including protein kinases and ion channels.

The fluorinated substituents in 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol play a critical role in its pharmacokinetic profile. Fluorine atoms are known to enhance the metabolic stability of organic molecules, which is a key factor in the design of long-acting therapeutic agents. This property has been leveraged in the development of fluorinated derivatives for anti-cancer and anti-inflammatory applications. A 2022 study published in Drug Discovery Today demonstrated that the introduction of fluorine atoms at specific positions on the pyridine ring significantly improves the bioavailability and cellular uptake of the compound, making it a promising candidate for further preclinical evaluation.

One of the most intriguing aspects of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol is its potential as a modulator of protein kinase pathways. Research published in ACS Chemical Biology in 2021 revealed that this compound exhibits selective inhibition of CDK2 and CDK5 kinases, which are implicated in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this molecule to target these specific kinases without affecting other pathways in the cell highlights its potential as a precision medicine candidate. Additionally, its methoxy substituent may contribute to its anti-inflammatory properties by modulating the activity of cytokine signaling pathways.

Recent studies have also explored the synthetic pathways for the efficient preparation of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol. A 2023 paper in Organic Letters described a novel fluorination strategy that allows for the selective introduction of fluorine atoms at the 2-position of the pyridine ring, a critical step in the synthesis of this compound. This method, which utilizes transition metal catalysts and electrophilic fluorination reagents, represents a significant advancement in the field of fluorinated compound synthesis. The development of such synthetic methodologies is essential for the large-scale production of this compound for further preclinical and clinical studies.

The methoxy group in 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol is another key feature that contributes to its biological activity. Methoxy groups are known to enhance the hydrophilicity of organic molecules, which can improve their solubility and drug delivery efficiency. A 2022 study published in Journal of Medicinal Chemistry demonstrated that the presence of a methoxy group at the 3-position of the pyridine ring significantly enhances the cytotoxicity of the compound against prostate cancer cells. This finding underscores the importance of functional group placement in the design of effective therapeutic agents.

Furthermore, the amine group in 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol plays a crucial role in its molecular interactions with biological targets. The amine group can form hydrogen bonds with key residues in the target protein, enhancing the binding affinity and selectivity of the compound. A 2021 study in Journal of Biological Chemistry showed that the amine group in this molecule is essential for its antimicrobial activity against Gram-negative bacteria. This property makes the compound a potential candidate for the development of new antibacterial agents in the face of increasing antimicrobial resistance.

Despite its promising properties, the development of 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol as a therapeutic agent is still in its early stages. Further preclinical studies are needed to evaluate its safety, efficacy, and pharmacokinetic profile in vivo. Additionally, the synthetic scalability and cost-effectiveness of its production must be optimized for potential large-scale applications. Researchers are also exploring the possibility of modifying the molecular structure of this compound to enhance its therapeutic potential while minimizing potential side effects.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-6-methanol represents a promising new class of pyridine derivatives with significant potential in pharmaceutical research. Its unique combination of fluorinated, methoxy, and amine substituents provides a versatile molecular framework for the development of new therapeutic agents. As research in this area continues to advance, the compound is expected to play an increasingly important role in the treatment of a wide range of neurological, inflammatory, and oncological diseases.